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Compound of Interest

Compound Name: Genite

Cat. No.: B165547 Get Quote

For Research Use Only. Not for diagnostic or therapeutic use.

These notes provide an overview of the handling and safety procedures for Genite (CAS No.

97-16-5), a miticide also known as 2,4-Dichlorophenyl benzenesulfonate. The information is

intended for researchers, scientists, and drug development professionals working with this

compound in a laboratory setting.

Chemical and Physical Properties
Genite is an organochlorine pesticide. Its chemical and physical properties are summarized in

the table below.
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Property Value Reference

Chemical Name
2,4-Dichlorophenyl

benzenesulfonate

CAS Number 97-16-5

Molecular Formula C₁₂H₈Cl₂O₃S

Molecular Weight 303.16 g/mol

Appearance Yellow-brown waxy solid [1]

Odor Slight phenol odor [1]

Melting Point 45-47 °C

Boiling Point 435.2 °C at 760 mmHg

Solubility

Practically insoluble in water;

soluble in most organic

solvents.

[1]

Stability

Stable under heat and in acidic

and neutral media. Hydrolyzes

in the presence of alkali.

[1]

Vapor Pressure 3.97 x 10⁻⁷ mm Hg

Mechanism of Action and Research Applications
Genite primarily functions as a stomach poison with some contact-killing effect against mites.

[1] It has been used in agriculture to control mites on crops like cotton and fruit trees. In a

research context, it can serve as a model substance for studying the properties and biological

effects of organosulfur compounds and sulfonates.

Note on Signaling Pathways: The specific molecular signaling pathways and detailed

biochemical mechanisms of action of Genite in both target (mites) and non-target organisms

are not extensively documented in publicly available scientific literature. Therefore, a detailed

signaling pathway diagram cannot be provided at this time. Further research is required to

elucidate its precise molecular targets and downstream effects.
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Safety and Handling
3.1. Hazard Identification Genite is harmful if swallowed and may cause irritation to the skin

and eyes upon contact. It is classified as moderately toxic.

3.2. Personal Protective Equipment (PPE)

Gloves: Wear impervious chemical-resistant gloves.

Eye Protection: Use safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: If working with powders or aerosols, or in a poorly ventilated area,

use a NIOSH-approved respirator.

3.3. Handling Procedures

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.

Avoid inhalation of dust or vapors.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

3.4. Storage

Store in a cool, dry, and well-ventilated area.

Keep containers tightly sealed.

Store away from incompatible materials such as strong oxidizing agents and alkalis.

Keep away from heat, sparks, and open flames.

3.5. First Aid Measures
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If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.

If on Skin: Remove contaminated clothing. Wash the affected area with soap and water. If

irritation persists, seek medical attention.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. Seek medical attention if irritation persists.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

3.6. Spills and Disposal

Spills: In case of a spill, wear appropriate PPE. For solid spills, avoid generating dust.

Carefully sweep or scoop up the material and place it in a sealed container for disposal. For

liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow the chemical to enter drains or waterways.

Toxicological Data
The following table summarizes the available toxicological data for Genite.
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Data Type Species
Route of
Administration

Value Reference

Acute Oral LD50 Rat (male) Oral
1400 ± 420

mg/kg

Acute Oral LD50 Rat (female) Oral
1900 ± 240

mg/kg

Acute Dermal

LD50
Rabbit Dermal > 940 mg/kg

Mutagenicity

(Ames Test)
- In vitro Not mutagenic

Carcinogenicity - -

No evidence of

carcinogenicity in

animal studies.

Experimental Protocols
5.1. Protocol: Preparation of a Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Genite in an organic

solvent.

Materials:

Genite (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Spatula

Volumetric flask (appropriate size)

Pipettes
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Vortex mixer

Fume hood

Procedure:

Calculate the required mass of Genite to prepare the desired volume of a 10 mM solution

(Molecular Weight = 303.16 g/mol ).

Mass (g) = 0.010 mol/L * 303.16 g/mol * Volume (L)

In a chemical fume hood, weigh the calculated amount of Genite using an analytical

balance.

Transfer the weighed Genite to a volumetric flask.

Add a small amount of DMSO to the flask to dissolve the solid.

Vortex the solution until the Genite is completely dissolved.

Add DMSO to the flask up to the final desired volume.

Cap the flask and invert several times to ensure a homogenous solution.

Store the stock solution at -20°C in a tightly sealed container, protected from light.

5.2. Protocol: General In Vitro Cell Viability Assay (Example)

This protocol provides a general workflow for assessing the cytotoxicity of Genite on a

mammalian cell line using a commercially available MTT or similar viability assay.

Materials:

Mammalian cell line of interest (e.g., HeLa, HepG2)

Complete cell culture medium

96-well cell culture plates
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Genite stock solution (e.g., 10 mM in DMSO)

Phosphate-buffered saline (PBS)

MTT reagent (or other viability assay reagent)

Solubilization solution (if required by the assay)

Microplate reader

Procedure:

Cell Seeding: Seed the cells in a 96-well plate at a predetermined density and allow them to

adhere overnight in a CO₂ incubator.

Compound Treatment: Prepare serial dilutions of the Genite stock solution in complete cell

culture medium to achieve the desired final concentrations. Include a vehicle control

(medium with the same concentration of DMSO as the highest Genite concentration).

Remove the old medium from the cells and add the medium containing the different

concentrations of Genite.

Incubation: Incubate the cells with Genite for a specified period (e.g., 24, 48, or 72 hours) in

a CO₂ incubator.

Viability Assay: Following the incubation period, perform the cell viability assay according to

the manufacturer's instructions. This typically involves adding the MTT reagent to each well

and incubating for a few hours, followed by the addition of a solubilization solution.

Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate

reader.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the

vehicle control. Plot the results to determine the IC₅₀ value (the concentration of Genite that

inhibits 50% of cell growth).

Diagrams
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Stock Solution Preparation In Vitro Cytotoxicity Assay Workflow
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Caption: General experimental workflow for preparing a Genite stock solution and performing

an in vitro cytotoxicity assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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